![molecular formula C12H16ClN B6205874 6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride, Mixture of diastereomers CAS No. 2137987-26-7](/img/no-structure.png)
6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride, Mixture of diastereomers
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-phenyl-3-azabicyclo[3.2.0]heptane hydrochloride involves the cyclization of a precursor compound containing a phenyl and an azabicyclo[3.2.0]heptane moiety. The cyclization reaction is carried out under acidic conditions to form a mixture of diastereomers, which are then separated and purified to obtain the final product.", "Starting Materials": [ "Phenylacetic acid", "2-pyrrolidone", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Ethanol" ], "Reaction": [ "Step 1: Conversion of phenylacetic acid to phenylacetic acid methyl ester by reaction with methanol and sulfuric acid", "Step 2: Conversion of phenylacetic acid methyl ester to N-phenyl-2-pyrrolidone by reaction with 2-pyrrolidone and sodium hydride", "Step 3: Reduction of N-phenyl-2-pyrrolidone to N-phenyl-2-pyrrolidinone by reaction with lithium aluminum hydride", "Step 4: Cyclization of N-phenyl-2-pyrrolidinone to 6-phenyl-3-azabicyclo[3.2.0]heptan-2-one by reaction with hydrochloric acid and sodium chloride", "Step 5: Separation and purification of diastereomers by column chromatography", "Step 6: Hydrochloride salt formation by reaction with hydrochloric acid in ethanol" ] } | |
CAS RN |
2137987-26-7 |
Molecular Formula |
C12H16ClN |
Molecular Weight |
209.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
